4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide

• IUPAC Name: 4-bromo-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C22H16BrN3O2/c1-14-24-20-8-3-2-7-19(20)22(28)26(14)18-6-4-5-17(13-18)25-21(27)15-9-11-16(23)12-10-15/h2-13H,1H3,(H,25,27)
• InChI Key: VAZQXURJXFFMEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NC(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C22H16BrN3O2
• Molecular Weight: 434.3 g/mol

Description

4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of certain enzymes, making it a promising candidate for the development of new drugs to treat various diseases.

Mechanism of Action

The mechanism of action of 4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide involves the inhibition of certain enzymes. Specifically, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting PARP, this compound can induce DNA damage and cell death in cancer cells, making it a potential candidate for the development of new cancer therapies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent inhibitory effects on PARP activity, which can lead to DNA damage and cell death. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide in lab experiments is its potent inhibitory effects on PARP activity. This makes it a useful tool for studying the role of PARP in various biological processes, as well as for developing new cancer therapies. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide. One potential direction is the development of new cancer therapies based on the inhibition of PARP activity. Additionally, this compound could be further studied for its potential use in the treatment of inflammatory diseases. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and toxicity.

Scientific Research Applications

The potential therapeutic applications of 4-bromo-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide are vast. This compound has been shown to inhibit the activity of certain enzymes that are involved in the development and progression of various diseases, including cancer, inflammation, and neurodegenerative disorders. As such, this compound has the potential to be developed into new drugs for the treatment of these diseases.